Cas no 2228668-76-4 (2-amino-2,3-dimethyl-3-phenylbutan-1-ol)

• Product Name: 2-amino-2,3-dimethyl-3-phenylbutan-1-ol
• CAS No: 2228668-76-4
• MF: C₁₂H₁₉NO
• MW: 193.285363435745
• CID: 6150042
• PubChem ID: 165621568
• Update Time: 2025-06-08

2-amino-2,3-dimethyl-3-phenylbutan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-amino-2,3-dimethyl-3-phenylbutan-1-ol
• 2228668-76-4
• EN300-1877078

• Inchi： 1S/C12H19NO/c1-11(2,12(3,13)9-14)10-7-5-4-6-8-10/h4-8,14H,9,13H2,1-3H3
• InChI Key： SCPRLCKLFWJYGQ-UHFFFAOYSA-N
• SMILES： OCC(C)(C(C)(C)C1C=CC=CC=1)N

Computed Properties

• Exact Mass: 193.146664230g/mol
• Monoisotopic Mass: 193.146664230g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 185
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 46.2Ų

Additional information on 2-amino-2,3-dimethyl-3-phenylbutan-1-ol

Introduction to 2-amino-2,3-dimethyl-3-phenylbutan-1-ol (CAS No: 2228668-76-4)

2-amino-2,3-dimethyl-3-phenylbutan-1-ol, identified by the Chemical Abstracts Service Number (CAS No) 2228668-76-4, is a significant compound in the realm of organic chemistry and pharmaceutical research. This molecule, featuring a unique structural configuration, has garnered attention due to its potential applications in drug development and synthetic chemistry. The presence of both amino and phenyl groups, combined with its branched aliphatic side chain, makes it a versatile intermediate for various chemical transformations.

The compound’s molecular structure consists of a four-carbon chain with substituents that contribute to its reactivity and functionality. Specifically, the amino group at the 1-position and the phenyl ring at the 3-position are key features that influence its chemical behavior. The 2-amino-2,3-dimethyl moiety introduces steric hindrance and electronic effects that can be exploited in designing novel molecular architectures.

In recent years, there has been growing interest in exploring the pharmacological properties of molecules with similar structural motifs. The dimethyl substitution on the carbon adjacent to the amino group enhances the compound’s stability and solubility, making it more amenable for biological studies. Furthermore, the phenyl ring contributes to hydrophobic interactions, which are crucial for drug-receptor binding affinity.

Current research in medicinal chemistry has highlighted the importance of chiral centers in drug design. While 2-amino-2,3-dimethyl-3-phenylbutan-1-ol does not possess a chiral center in its parent structure, derivatives of this compound could be modified to introduce stereogenicity. Such modifications could lead to the development of enantiomerically pure compounds with enhanced therapeutic efficacy and reduced side effects.

The synthesis of 2-amino-2,3-dimethyl-3-phenylbutan-1-ol involves multi-step organic reactions, typically starting from readily available precursors such as benzaldehyde and methylamine derivatives. Advanced synthetic techniques like cross-coupling reactions and catalytic hydrogenation have been employed to construct the desired framework efficiently. The optimization of these synthetic routes is critical for achieving high yields and purity, which are essential for subsequent pharmaceutical applications.

One of the most promising applications of this compound is in the development of bioactive molecules. The combination of an amino group and a phenyl ring provides multiple sites for functionalization, allowing chemists to design molecules with specific biological targets. For instance, derivatives of this compound have shown potential in inhibiting certain enzymes involved in metabolic pathways relevant to neurological disorders.

Recent studies have also explored the use of computational methods to predict the pharmacokinetic properties of 2-amino-2,3-dimethyl-3-phenylbutan-1-ol and its analogs. Molecular docking simulations have been particularly useful in identifying how this molecule interacts with biological targets at the atomic level. These insights have guided experimental efforts toward developing more effective drug candidates.

The chemical stability of CAS No 2228668-76-4 is another area of interest. The compound’s resistance to degradation under various conditions ensures that it can be stored and handled reliably for long periods without significant loss of activity. This stability is crucial for both laboratory research and potential industrial-scale production.

In conclusion, 2-amino-2,3-dimethyl-3-phenylbutan-1-ol represents a valuable building block in pharmaceutical chemistry. Its unique structural features offer opportunities for designing novel therapeutic agents with improved efficacy and selectivity. As research continues to uncover new applications for this compound and its derivatives, it is likely to remain a cornerstone in drug discovery efforts.